BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Hexaboron Dizinc Undecaoxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386

Hexaboron dizinc undecaoxide, commonly known as zinc borate, is a versatile inorganic
compound utilized across various industries, notably as a flame retardant and smoke
suppressant. For laboratory and drug development professionals, adherence to stringent safety
protocols is paramount to mitigate potential health risks and ensure environmental protection.
This guide provides immediate, essential information for the safe handling, operation, and
disposal of this compound.

Hazard Identification and Personal Protective Equipment
(PPE)

Hexaboron dizinc undecaoxide is a white, odorless powder with low acute oral and dermal
toxicity.[1] However, it is classified as a suspected reproductive toxicant (Category 2) and is
very toxic to aquatic life with long-lasting effects.[1][2] The primary route of occupational
exposure is inhalation of dust.[1] Therefore, appropriate personal protective equipment is
crucial.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Recommendations

Rationale

Respiratory

In well-ventilated areas,
respiratory protection may not
be required. In areas with
potential for dust generation or
if ventilation is inadequate, a
NIOSH-approved particulate
respirator should be used.[1][3]

To prevent inhalation of

airborne dust particles.

Eye and Face

Safety glasses with side
shields or tightly fitting safety
goggles are mandatory.[3][4] A
face shield may be used for
additional protection against

splashes.[1]

To protect eyes from irritation

caused by airborne dust.[1]

Hand

Chemical-resistant gloves such
as nitrile, latex, or butyl rubber
should be worn.[1][5] Gloves
should be inspected for

damage before each use.[1]

To prevent direct skin contact

with the compound.

Body

Alab coat or long-sleeved
clothing should be worn to
minimize skin exposure.[1] In
scenarios with a higher risk of
contamination, impervious

clothing is recommended.[2]

To protect the skin from

contact with the powder.

Occupational Exposure Limits

To ensure personnel safety, airborne concentrations of hexaboron dizinc undecaoxide dust

should be maintained below established occupational exposure limits.
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Regulatory . I
o Limit Description

Body/Organization

Permissible Exposure Limit
OSHA (USA) 15 mg/m3

(PEL) for total dust.[5]

Permissible Exposure Limit
OSHA (USA) 5 mg/m3 )

(PEL) for respirable dust.[5]

Permissible Exposure Limit
Cal/OSHA (USA) 10 mg/m3

(PEL).[5]

o Occupational Exposure Limit

Rio Tinto (Internal) 1 mg B/m3

(OEL).[5]

Time-Weighted Average (TWA)
Canada 2 mg/m3 for inorganic borate

compounds.

Short-Term Exposure Limit
Canada 6 mg/m3 (STEL) for inorganic borate

compounds.

Time-Weighted Average (TWA)
Germany 2 mg/m3

for inorganic zinc compounds.

Handling and Storage Procedures

Proper handling and storage are critical to minimize exposure and maintain the integrity of the
compound.

e Handling:

o Good housekeeping practices should be implemented to minimize dust generation and
accumulation.[1][5]

o Avoid creating dust when handling the powder; use techniques such as slow pouring and
gentle mixing.[1]

o Work in a well-ventilated area, preferably with local exhaust ventilation.[3][5]
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o Eating, drinking, and smoking are strictly prohibited in areas where the material is
handled.[5]

o Workers should wash their hands and face before eating, drinking, or smoking.[5]

e Storage:

[e]

Store in a dry, cool, and well-ventilated area.

o

Keep containers tightly closed and protected from moisture to prevent caking.[3][5]

[¢]

Store away from incompatible materials such as strong reducing agents.[1]

[¢]

Store in the original container, which should be properly labeled.

Spill Management and Disposal Plan

In the event of a spill, prompt and appropriate action is necessary to prevent contamination and
exposure.

o Spill Cleanup:

o For small spills, carefully sweep or vacuum the material and place it into a designated,
labeled waste container.[5]

o Avoid dry sweeping that can generate dust.[3]

o For large spills, evacuate the area and prevent the material from entering sewers or
watercourses.[5]

o Personal protective equipment is necessary for cleaning up spills.[3]
e Disposal:
o Disposal methods must comply with local, state, and federal regulations.[3]

o While not classified as a hazardous waste under the federal Resource Conservation and
Recovery Act (RCRA), some state regulations, such as in California, may classify it as
hazardous due to its zinc content.[5]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.tri-iso.com/documents/rio_tonto_firebrake_zb_MSDS.pdf
https://www.tri-iso.com/documents/rio_tonto_firebrake_zb_MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2026.pdf
https://www.tri-iso.com/documents/rio_tonto_firebrake_zb_MSDS.pdf
https://m.xusen-flameretardant.com/blog/what-are-the-safety-precautions-when-handling-zinc-borate-48916.html
https://www.tri-iso.com/documents/rio_tonto_firebrake_zb_MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2026.pdf
https://www.tri-iso.com/documents/rio_tonto_firebrake_zb_MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2026.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2026.pdf
https://www.tri-iso.com/documents/rio_tonto_firebrake_zb_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o In Europe, it is considered hazardous waste and must be disposed of accordingly.[5][6]

o The U.S. Department of Transportation (DOT) classifies it as a Hazardous Substance with
a reportable quantity (RQ) of 1,000 lbs (454 kg).[5][7]

o Small quantities may be suitable for landfill disposal, but it is essential to consult with local
authorities for specific requirements.[5]

Experimental Protocol: Safe Weighing and
Dispensing of Hexaboron Dizinc Undecaoxide

This protocol outlines the step-by-step procedure for safely weighing and dispensing
hexaboron dizinc undecaoxide powder in a laboratory setting.

1. Preparation: a. Ensure the work area, typically a chemical fume hood or a ventilated balance
enclosure, is clean and free of clutter. b. Verify that the ventilation system is functioning
correctly. c. Don all required PPE as specified in the table above (respirator, safety goggles,
gloves, and lab coat).

2. Weighing: a. Place a clean, appropriately sized weigh boat or container on the analytical
balance. b. Tare the balance. c. Slowly and carefully transfer the desired amount of hexaboron
dizinc undecaoxide from the stock container to the weigh boat using a clean spatula.
Minimize the height from which the powder is dropped to reduce dust generation. d. Once the
target weight is achieved, securely close the stock container.

3. Dispensing/Transfer: a. Carefully carry the weigh boat to the receiving vessel (e.g., beaker,
flask). b. Gently tap the weigh boat to transfer the powder into the vessel. c. If necessary, use a
small amount of the intended solvent to rinse any remaining powder from the weigh boat into
the vessel.

4. Cleanup: a. Wipe down the spatula, balance, and surrounding work surfaces with a damp
cloth to collect any residual dust. b. Dispose of the weigh boat and any contaminated cleaning
materials in a designated, labeled waste container. c. Remove PPE in the correct order to
avoid self-contamination (gloves first, then lab coat, followed by eye and respiratory protection).
d. Wash hands thoroughly with soap and water.
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Visualizing Safety Protocols

To further clarify the procedural logic, the following diagrams illustrate key workflows and
relationships in the safe handling of hexaboron dizinc undecaoxide.
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Hierarchy of Controls for Hexaboron Dizinc Undecaoxide

Elimination/Substitution

Most Effective

A4

Engineering Controls

Administrative Controls

| east Effective
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Spill Response Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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